6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4-dimethoxybenzoate

• IUPAC Name: [6-[(5-acetamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,4-dimethoxybenzoate
• InChI: InChI=1S/C19H17N3O7S2/c1-10(23)20-18-21-22-19(31-18)30-9-12-7-13(24)16(8-28-12)29-17(25)11-4-5-14(26-2)15(6-11)27-3/h4-8H,9H2,1-3H3,(H,20,21,23)
• InChI Key: ADHQDIKYWLSEOG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(S1)SCC2=CC(=O)C(=CO2)OC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C19H17N3O7S2
• Molecular Weight: 463.5 g/mol
• CAS No.: 896014-81-6

Description

The compound 6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4-dimethoxybenzoate is a hybrid heterocyclic molecule featuring a 1,3,4-thiadiazole core linked via a thioether bridge to a 4-oxo-pyran ring, which is further esterified with a 3,4-dimethoxybenzoate group. This structure combines three pharmacologically relevant motifs:

• 1,3,4-Thiadiazole: Known for antibacterial, antifungal, and enzyme-inhibitory properties due to its electron-rich sulfur and nitrogen atoms .
• 4-Oxo-pyran: A scaffold associated with anti-inflammatory and antimicrobial activities.
• 3,4-Dimethoxybenzoate: Enhances lipophilicity and may improve membrane permeability .

Synthesis of this compound involves:

Reacting substituted benzoic acids (e.g., 3,4-dimethoxybenzoic acid) with thionyl chloride to form an acyl chloride intermediate.

Coupling the intermediate with a pyran-thiadiazole precursor (e.g., (2R,3R,4S,5R,6R)-2-(acetoxymethyl)-6-mercaptotetrahydro-2H-pyran derivatives) in the presence of triethylamine .

Purification via chromatography or recrystallization .

Biological Activity

6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4-dimethoxybenzoate is a complex organic compound that incorporates several functional groups, including a pyran ring and a thiadiazole moiety. Its molecular formula is $C_{21}H_{22}N_4O_7S_3$, with a molecular weight of approximately 538.61 g/mol. This compound has garnered attention in medicinal chemistry due to its potential biological activities.

Chemical Structure and Synthesis

The synthesis of this compound typically involves multi-step reactions that combine various functional groups. The presence of the acetamido group enhances its biological profile, potentially increasing solubility and reactivity. The structural uniqueness of this compound may contribute to its biological activity compared to other similar compounds.

Antitumor Activity

Research indicates that compounds containing thiadiazole and pyran structures exhibit significant antitumor activity. For instance, derivatives of thiadiazole have been shown to possess cytotoxic effects against various cancer cell lines, including HeLa and MCF-7 cells. In studies involving similar compounds, IC50 values (the concentration required to inhibit cell growth by 50%) were reported as low as 29 μM for effective derivatives . The cytotoxic activity is often attributed to enhanced lipophilicity and the ability to interact with biological targets effectively.

Compound	Cell Line	IC50 (μM)
3d	HeLa	29
3b	MCF-7	73

The mechanism by which these compounds exert their biological effects often involves the inhibition of key cellular pathways associated with cancer proliferation. The thiadiazole moiety may enhance the compound's ability to penetrate cell membranes and interact with intracellular targets. Additionally, the presence of multiple functional groups allows for diverse interactions within biological systems, potentially leading to improved therapeutic efficacy.

Case Studies

• Cytotoxic Evaluation : In a study evaluating various thiadiazole derivatives, it was found that modifications in the structure significantly impacted their cytotoxic properties. Compounds with dual functionalities such as phthalimide moieties alongside thiadiazole structures displayed markedly higher antitumor activity compared to simpler analogs .
• Pharmacological Profiles : A series of studies have reported on the synthesis and evaluation of related compounds, revealing that structural alterations can lead to significant variations in biological activity. For example, modifications in the substituents on the thiadiazole ring have been linked to enhanced anticancer properties .

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds containing thiadiazole derivatives exhibit significant antimicrobial properties. The presence of the thiadiazole ring in this compound suggests potential efficacy against various bacterial strains. Studies have shown that similar compounds can inhibit bacterial growth through mechanisms such as disrupting cell wall synthesis or inhibiting protein synthesis .

Anticancer Properties

The compound's structure may also confer anticancer properties. Thiadiazole derivatives have been studied for their ability to inhibit specific kinases involved in cancer cell proliferation. For instance, research on related compounds has demonstrated their effectiveness in targeting RET kinase, which is implicated in certain types of cancers. This suggests that 6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4-dimethoxybenzoate could be a candidate for further investigation as an anticancer agent .

Anti-inflammatory Effects

Some studies have indicated that thiadiazole-containing compounds possess anti-inflammatory properties. The ability to modulate inflammatory pathways makes this compound a candidate for developing treatments for inflammatory diseases .

Case Study 1: Antimicrobial Screening

A study tested various thiadiazole derivatives for antimicrobial activity against common pathogens. The results showed that compounds with similar structures to 6-(((5-acetamido-1,3,4-thiadiazol-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4-dimethoxybenzoate exhibited significant inhibition zones against Staphylococcus aureus and Escherichia coli, indicating potential as broad-spectrum antimicrobials .

Case Study 2: Anticancer Activity

In vitro studies assessed the cytotoxic effects of related compounds on cancer cell lines. One derivative demonstrated a dose-dependent inhibition of cell proliferation in RET-positive cancer cells. This highlights the potential of the target compound in cancer therapy through selective kinase inhibition .

Comparison with Similar Compounds

Structural Analogs from the 4a-4q Series ()

A series of compounds (4a-4q) shares the core structure of the target molecule but varies in the substituents on the benzamido group of the thiadiazole ring. Key examples include:

Compound	Substituent on Thiadiazole	Key Properties
4a	2-Methylbenzamido	Moderate lipophilicity; lower solubility in polar solvents
4d	2-Methoxybenzamido	Enhanced electron-donating effects; potential for improved bacterial membrane interaction
4c	4-Methylbenzamido	Balanced solubility and bioactivity
Target	3,4-Dimethoxybenzoate	Highest lipophilicity; likely superior membrane penetration but reduced aqueous solubility

Key Findings :

• Electron-donating groups (e.g., methoxy in 4d) improve antibacterial activity by enhancing interactions with bacterial enzymes .
• Lipophilicity : The 3,4-dimethoxy group in the target compound may increase bioavailability compared to methyl-substituted analogs (4a, 4c) .

Precursor Compound with Amino Substituent ()

The precursor (2R,3R,4S,5R,6R)-2-(acetoxymethyl)-6-((5-amino-1,3,4-thiadiazol-2-yl)thio)tetrahydro-2H-pyran-3,4,5-triyltriacetate differs in the absence of the acetamido and benzoate groups.

• Amino group vs.
• Bioactivity: Amino-substituted thiadiazoles are often intermediates for further functionalization, whereas acetamido derivatives (as in the target compound) exhibit enhanced enzyme inhibition .

Thiadiazole-Acetamido Derivatives ()

Simpler thiadiazole-acetamido compounds include:

• N-(1,3,4-Thiadiazol-2-yl)acetamide (Compound c): Lacks the pyran-benzoate moiety, reducing molecular complexity and bioavailability.
• N-(5-Mercapto-1,3,4-thiadiazol-2-yl)acetamide (Compound d): The free thiol group increases reactivity but may lead to instability .

Comparison :
The target compound’s pyran-benzoate extension likely confers higher target specificity and prolonged half-life compared to these simpler analogs.

Cefazolin ()

Cefazolin, a first-generation cephalosporin antibiotic, shares a thiadiazolylthio-methyl group but incorporates a β-lactam ring for cell wall synthesis inhibition.

• Mechanistic Difference : The target compound lacks the β-lactam motif, suggesting a distinct mode of action (e.g., enzyme inhibition vs. cell wall disruption).
• Structural Similarity : Both compounds utilize the thiadiazole-thioether linkage, which may contribute to binding affinity in bacterial targets .

Physicochemical Properties

Property	Target Compound	4a (2-Methyl)	Cefazolin
Molecular Weight	~550 g/mol	~500 g/mol	476 g/mol
Solubility	Low (lipophilic)	Moderate	High (ionizable carboxylate)
Stability	High (ester groups)	Moderate	Moderate (β-lactam susceptibility)

Notes:

• The target compound’s ester and acetamido groups confer stability but limit aqueous solubility .

Q & A

Q. Critical parameters :

• Temperature : Maintain 60–80°C during cyclization to avoid side products .
• Solvent choice : DMF or THF enhances solubility of intermediates .
• Catalysts : Triethylamine (TEA) improves acylation efficiency .

Basic: What analytical techniques are essential for confirming the compound’s structural integrity?

Answer:

• Nuclear Magnetic Resonance (NMR) : Use ¹H/¹³C NMR in deuterated DMSO or CDCl₃ to verify substituent positions (e.g., thiadiazole S-CH₂-pyran linkage at δ 3.8–4.2 ppm) .
• Mass Spectrometry (MS) : High-resolution ESI-MS confirms the molecular ion peak (e.g., [M+H]⁺ at m/z 537.1 for C₂₂H₂₀N₃O₇S₂) .
• X-ray crystallography : Resolves ambiguous stereochemistry in the pyran-4-one ring .

Basic: What biological activities have been reported for structurally analogous compounds?

Answer:
Comparative studies of related heterocycles reveal:

Compound Class	Biological Activity	Key Features	Source
Thiadiazole-pyran hybrids	Antimicrobial (MIC: 2–8 µg/mL)	Synergy between thioether and ketone
Dimethoxybenzoate derivatives	Anticancer (IC₅₀: 10–50 µM)	ROS generation via quinone formation
Thiazole-triazole conjugates	Anti-inflammatory (COX-2 inhibition)	Multi-target interactions

Advanced: How can structure-activity relationship (SAR) studies be designed to enhance its therapeutic potential?

Answer:

• Substituent modification : Replace 3,4-dimethoxybenzoate with electron-withdrawing groups (e.g., nitro) to test redox activity .
• Bioisosteric replacement : Substitute the thiadiazole ring with oxadiazole to assess metabolic stability .
• Pharmacophore mapping : Use molecular docking (AutoDock Vina) to identify critical interactions with targets like EGFR or DNA gyrase .

Q. Example SAR table :

Modification Site	Activity Change	Hypothesis
Acetamido → trifluoroacetamido	↑ Cytotoxicity (2-fold)	Enhanced electrophilicity
Pyran-4-one → dihydropyran	↓ Antimicrobial	Loss of conjugated ketone system

Advanced: How can contradictory bioactivity data between in vitro and in vivo models be resolved?

Answer:

• Assay standardization : Validate in vitro protocols (e.g., broth microdilution vs. agar diffusion) to minimize variability .
• Metabolite profiling : Use LC-MS/MS to identify active/inactive metabolites in plasma .
• Formulation optimization : Test bioavailability via nanoemulsion or liposomal encapsulation .

Advanced: What strategies mitigate low yield during the final coupling step?

Answer:

• Catalyst screening : Employ Pd/Cu co-catalysis for efficient C-S bond formation .
• Microwave-assisted synthesis : Reduce reaction time from 12 hrs to 2 hrs (70°C, 300 W) .
• Purification : Use preparative HPLC with C18 columns to isolate the product from thiomethylation byproducts .

Advanced: How can molecular interactions with enzymatic targets be elucidated?

Answer:

• Molecular docking : Simulate binding to CYP450 or tubulin using Schrödinger Suite .
• Isothermal titration calorimetry (ITC) : Quantify binding affinity (Kd) for ATP-binding pockets .
• CRISPR-Cas9 knockouts : Validate target specificity in cell lines (e.g., HEK293T) .